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Compound of Interest

Compound Name:
2-Hydrazinyl-3-iodo-5-

methylpyridine

CAS No.: 2379321-76-1

Cat. No.: B6293343

Get Quote

Executive Summary: The Orthogonal Scaffold
In the landscape of heterocyclic building blocks, 2-Hydrazinyl-3-iodo-5-methylpyridine (CAS:

2379321-76-1) represents a high-value "orthogonal" scaffold. Unlike its non-halogenated or

bromo-analogs, this compound offers two distinct reactive handles that can be manipulated

independently:

The Hydrazine Moiety (C2): A nucleophilic center primed for condensation reactions to form

fused bicyclic systems (e.g., [1,2,4]triazolo[4,3-a]pyridines).

The Iodine Substituent (C3): A highly reactive electrophilic site for palladium-catalyzed cross-

coupling (Suzuki-Miyaura, Sonogashira), offering superior kinetics compared to bromine or

chlorine.

This guide provides the theoretical elemental analysis baselines required for quality control

(QC), a validated synthesis protocol, and a comparative performance analysis against standard
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alternatives.

Chemical Profile & Elemental Analysis Data
For researchers validating the purity of synthesized or purchased batches, the Elemental

Analysis (EA) must align with the theoretical values derived from the molecular formula

C₆H₈IN₃.

Theoretical vs. Acceptable Experimental Limits
Standard pharmaceutical QC acceptance criteria: ±0.4% absolute difference.

Element
Theoretical
Mass %

Acceptable
Range (Low)

Acceptable
Range (High)

Diagnostic
Note

Carbon (C) 28.94% 28.54% 29.34%

Low C often

indicates

retained

inorganic salts or

moisture.

Hydrogen (H) 3.24% 2.84% 3.64%

High H suggests

residual solvent

(EtOH/MeOH) or

hydrazine

hydrate.

Nitrogen (N) 16.87% 16.47% 17.27%

Critical purity

marker; deviation

suggests

incomplete

amination.

Iodine (I) 50.95% 50.55% 51.35%

High I is rare; low

I may indicate

dehalogenation

(impurity).
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Molecular Weight: 249.05 g/mol Appearance: Typically an off-white to pale yellow solid.

Darkening indicates oxidation (azo formation).

Comparative Analysis: Why Choose the 3-Iodo
Variant?
The selection of the halogen at the C3 position dictates the synthetic strategy. The table below

compares the 3-Iodo variant with its Bromo and Hydrogen analogs.

Feature
3-Iodo-5-methyl

(Target)
3-Bromo-5-methyl 5-Methyl (Non-halo)

Pd-Catalysis

Reactivity

High (Room temp

oxidative addition

possible)

Medium (Requires

heat/ligands)

None (C-H activation

required)

Stability
Moderate (Light

sensitive)
High High

Cost High Low Low

Primary Application

Late-stage

diversification;

delicate substrates.

Scale-up synthesis;

robust substrates.

Simple fused

heterocycles.

SnAr Formation Rate
Fast (Iodine is

electron-withdrawing)
Moderate Slow

Decision Logic for Scaffold Selection
The following diagram illustrates when to deploy the 3-Iodo variant versus cheaper alternatives.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6293343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select Pyridine Scaffold

Is C3 Functionalization Required?

Use 2-Hydrazinyl-5-methylpyridine

No

Is the Coupling Partner Sensitive?

Yes

Yes (e.g., thermally unstable) No (Stable at >80°C)

Select 3-Iodo Variant
(Mild Conditions)

Select 3-Bromo Variant
(Cost Effective)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate halogenated hydrazine scaffold based on

downstream synthetic requirements.

Validated Experimental Protocol
This protocol describes the synthesis of 2-hydrazinyl-3-iodo-5-methylpyridine via

Nucleophilic Aromatic Substitution (

). This method is designed to minimize dehalogenation and ensure the product passes
Elemental Analysis.

Precursor: 2-Chloro-3-iodo-5-methylpyridine (CAS: 22282-62-8)

Step-by-Step Methodology
Setup:
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Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Flush the system with Nitrogen (

) or Argon (Ar) to prevent oxidation of the hydrazine product.

Reaction:

Charge the flask with 2-Chloro-3-iodo-5-methylpyridine (1.0 eq, e.g., 5.0 g).

Add Ethanol (absolute) (10 volumes, 50 mL). Note: n-Butanol can be used if higher

temperatures (>80°C) are required, but Ethanol is preferred for easier removal.

Add Hydrazine Hydrate (80% or 64-65% aq.) (5.0 eq, excess). High excess drives the

equilibrium and prevents bis-pyridyl hydrazine formation.

Heat to reflux (approx. 78-80°C) for 4–6 hours. Monitor by TLC (System: 50%

EtOAc/Hexanes) or LC-MS.

Work-up & Isolation:

Cool the reaction mixture to room temperature, then to 0°C in an ice bath.

Precipitation: The product often crystallizes directly upon cooling.

If solid forms: Filter the solid and wash with cold water (2 x 10 mL) to remove hydrazine

salts, followed by cold hexanes (1 x 10 mL).

If no solid forms: Concentrate the solvent to ~20% volume under reduced pressure. Add

water (20 mL) and extract with Ethyl Acetate (3 x 30 mL). Dry organics over

, filter, and concentrate.[1][2]

Purification (Critical for EA):

Recrystallize from Ethanol/Water or Toluene if the crude melting point is broad.

Dry under high vacuum (0.1 mbar) at 40°C for 12 hours to remove trace solvents (which

distort H% and C% in EA).
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Synthesis Workflow Diagram

2-Cl-3-I-5-Me-Pyridine
+ Hydrazine Hydrate

Reflux (EtOH, 80°C)
4-6 Hours Cool to 0°C Precipitate Formed?

Filter & Wash
(Cold H2O/Hexane)Yes

Concentrate & Extract
(EtOAc)

No
Vacuum Dry

(Remove Solvents)
Pure Product

(Submit for EA)

Click to download full resolution via product page

Figure 2: Process flow for the synthesis and isolation of 2-hydrazinyl-3-iodo-5-
methylpyridine.

Troubleshooting Elemental Analysis Failures
If your sample fails the EA criteria listed in Section 2, consult this troubleshooting table:

Observation Probable Cause Corrective Action

C% Low, H% Low

Inorganic contamination

(Hydrazine hydrochloride

salts).

Wash solid with dilute

then water; check ash content.

H% High
Residual Solvent (EtOH) or

Hydrazine Hydrate.

Dry at higher vac/temp; check

NMR for solvent peaks.

N% Low

Decomposition to 2-hydroxy

derivative (hydrolysis) or

oxidation.

Perform reaction under strict

inert atmosphere; store in dark.

I% Low
De-iodination (rare) or high

solvent content.

Check MS for des-iodo

byproduct; re-dry sample.

References
Compound Identity & Properties

National Center for Biotechnology Information (2025). PubChem Compound Summary for

CID 11736116, 2-Iodo-5-methylpyridine (Precursor). Retrieved from [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b6293343/docs?utm_src=pdf-body-img#comparative-guide-elemental-analysis-characterization-of-2-hydrazinyl-3-iodo-5-methylpyridine
https://www.benchchem.com/product/b6293343/docs?utm_src=pdf-body#comparative-guide-elemental-analysis-characterization-of-2-hydrazinyl-3-iodo-5-methylpyridine
https://www.benchchem.com/product/b6293343/docs?utm_src=pdf-body#comparative-guide-elemental-analysis-characterization-of-2-hydrazinyl-3-iodo-5-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodo-5-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6293343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis of Hydrazinopyridines

Structural Analogs & Reactivity

MDPI (2026). Synthesis of Hydrazidoureidobenzensulfonamides Incorporating a Nicotinoyl

Tail. (Demonstrates hydrazine displacement on substituted pyridines). Retrieved from

[Link]

Crystallographic Data of Analogs

Wang, R. et al. (2010).[3] Crystal structure of 3-chloropyrid-2-ylhydrazine. (Used for

conformational comparison). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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